Cas no 5939-37-7 (L-Glutamic acid,N-[4-[[(2,4-diamino-7,8-dihydro-7-oxo-6-pteridinyl)methyl]methylamino]benzoyl]-)
5939-37-7 structure
Product Name:L-Glutamic acid,N-[4-[[(2,4-diamino-7,8-dihydro-7-oxo-6-pteridinyl)methyl]methylamino]benzoyl]-
CAS No:5939-37-7
MF:C20H22N8O6
MW:470.43868303299
CID:369003
PubChem ID:5484402
Update Time:2025-07-11
L-Glutamic acid,N-[4-[[(2,4-diamino-7,8-dihydro-7-oxo-6-pteridinyl)methyl]methylamino]benzoyl]- Chemical and Physical Properties
Names and Identifiers
-
- L-Glutamic acid,N-[4-[[(2,4-diamino-7,8-dihydro-7-oxo-6-pteridinyl)methyl]methylamino]benzoyl]-
- 7-Hydroxy Methotrexate
- X019Z9S1DL
- AKOS040744575
- PD060519
- CS-0109201
- Glutamic acid, N-(p-(((2,4-diamino-7-hydroxy-6-pteridinyl)methyl)methylamino)benzoyl)-
- NSC-380963
- L-Glutamic acid, N-(4-(((2,4-diamino-1,7-dihydro-7-oxo-6-pteridinyl)methyl)methylamino)benzoyl)-
- DTXSID70891503
- CHEMBL3544661
- 5939-37-7
- DISCONTINUED, Please see H945926
- HY-130569
- NSC 380962
- Q27293136
- N-(4-(((2,4-Diamino-1,7-dihydro-7-oxo-6-pteridinyl)methyl)methylamino)benzoyl)-L-glutamic acid
- NSC-380962
- UNII-X019Z9S1DL
- N-(4-(((2,4-DIAMINO-7,8-DIHYDRO-7-OXO-6-PTERIDINYL)METHYL)METHYLAMINO)BENZOYL)-L-GLUTAMIC ACID
- L-GLUTAMIC ACID, N-(4-(((2,4-DIAMINO-7,8-DIHYDRO-7-OXO-6-PTERIDINYL)METHYL)METHYLAMINO)BENZOYL)-
- (S)-2-(4-(((2,4-Diamino-7-oxo-7,8-dihydropteridin-6-yl)methyl)(methyl)amino)benzamido)pentanedioic acid
- 7-Hydroxymethotrexat
- NSC 380963
- 7-Hydroxymethotrexate
- (2S)-2-[[4-[(2,4-diamino-7-oxo-8H-pteridin-6-yl)methyl-methylamino]benzoyl]amino]pentanedioic acid
-
- Inchi: 1S/C20H22N8O6/c1-28(8-12-18(32)26-16-14(23-12)15(21)25-20(22)27-16)10-4-2-9(3-5-10)17(31)24-11(19(33)34)6-7-13(29)30/h2-5,11H,6-8H2,1H3,(H,24,31)(H,29,30)(H,33,34)(H5,21,22,25,26,27,32)/t11-/m0/s1
- InChI Key: HODZDDDNGRLGSI-NSHDSACASA-N
- SMILES: OC([C@H](CCC(=O)O)NC(C1C=CC(=CC=1)N(C)CC1C(NC2=C(C(N)=NC(N)=N2)N=1)=O)=O)=O
Computed Properties
- Exact Mass: 470.16600
- Monoisotopic Mass: 470.166
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 830
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 226A^2
- XLogP3: -0.8
Experimental Properties
- Density: 1.4416 (rough estimate)
- Melting Point: 230°C dec.
- Boiling Point: 571.95°C (rough estimate)
- Refractive Index: 1.6910 (estimate)
- PSA: 230.77000
- LogP: 1.52730
L-Glutamic acid,N-[4-[[(2,4-diamino-7,8-dihydro-7-oxo-6-pteridinyl)methyl]methylamino]benzoyl]- Security Information
- RTECS:MA1000000
- Storage Condition:−20°C
L-Glutamic acid,N-[4-[[(2,4-diamino-7,8-dihydro-7-oxo-6-pteridinyl)methyl]methylamino]benzoyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M912614-1mg |
7-hydroxy Methotrexate |
5939-37-7 | 98% | 1mg |
¥4,429.00 | 2022-01-14 | |
| eNovation Chemicals LLC | Y1256980-1mg |
7-HYDROXY METHOTREXATE |
5939-37-7 | 98% | 1mg |
$800 | 2024-06-06 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-217447A-500 µg |
7-Hydroxy Methotrexate Sodium Salt, |
5939-37-7 | ≥95% | 500µg |
¥1,429.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-217447-1 mg |
7-Hydroxy Methotrexate Sodium Salt, |
5939-37-7 | ≥95% | 1mg |
¥2,632.00 | 2023-07-11 | |
| eNovation Chemicals LLC | Y1256980-1mg |
7-HYDROXY METHOTREXATE |
5939-37-7 | 98% | 1mg |
$725 | 2025-02-18 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-217447A-500µg |
7-Hydroxy Methotrexate Sodium Salt, |
5939-37-7 | ≥95% | 500µg |
¥1429.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-217447-1mg |
7-Hydroxy Methotrexate Sodium Salt, |
5939-37-7 | ≥95% | 1mg |
¥2632.00 | 2023-09-05 | |
| 1PlusChem | 1P00E9C5-1mg |
7-HYDROXY METHOTREXATE |
5939-37-7 | ≥98% | 1mg |
$269.00 | 2025-02-26 | |
| 1PlusChem | 1P00E9C5-5mg |
7-HYDROXY METHOTREXATE |
5939-37-7 | ≥98% | 5mg |
$982.00 | 2025-02-26 | |
| 1PlusChem | 1P00E9C5-10mg |
7-HYDROXY METHOTREXATE |
5939-37-7 | ≥98% | 10mg |
$1296.00 | 2025-02-26 |
L-Glutamic acid,N-[4-[[(2,4-diamino-7,8-dihydro-7-oxo-6-pteridinyl)methyl]methylamino]benzoyl]- Production Method
L-Glutamic acid,N-[4-[[(2,4-diamino-7,8-dihydro-7-oxo-6-pteridinyl)methyl]methylamino]benzoyl]- Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
5939-37-7 (L-Glutamic acid,N-[4-[[(2,4-diamino-7,8-dihydro-7-oxo-6-pteridinyl)methyl]methylamino]benzoyl]-) Related Products
- 97772-99-1(7-Hydroxy Aminopterin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk